Study of the interactions of influencing parameters on electrocatalytic determination of dopamine by a carbon paste electrode based on Fe(ii)–clinoptilolite nanoparticles†
New Journal of Chemistry Pub Date: 2017-11-23 DOI: 10.1039/C7NJ03579A
Abstract
In this study, after ion exchange of clinoptilolite nanoparticles (CLN) in Fe(II) solution, the prepared Fe(II)–CLN was used for the modification of a carbon paste electrode (CPE). The resultant Fe(II)–CLN–CPE showed an electrocatalytic effect on dopamine (DA) in the voltammetric analysis. Despite of the common studies, the focus of this work is to study of the interaction effects of influencing variables on the electrode response in DA determination. Hence, an experimental design was subjected to this study using response surface methodology (RSM). Under the optimal conditions, a linear response in the range from 0.1 to 47 μmol L−1 DA with a detection limit of 0.01 μmol L−1 DA was obtained in the square wave voltammetric analysis.
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